Cas no 2228254-10-0 (2-(6-methylpyridin-2-yl)-2-oxoacetic acid)

• Product Name: 2-(6-methylpyridin-2-yl)-2-oxoacetic acid
• CAS No: 2228254-10-0
• MF: C₈H₇NO₃
• MW: 165.146082162857
• CID: 5960067
• PubChem ID: 165715149
• Update Time: 2025-06-08

2-(6-methylpyridin-2-yl)-2-oxoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(6-methylpyridin-2-yl)-2-oxoacetic acid
• EN300-1810046
• 2228254-10-0

• Inchi： 1S/C8H7NO3/c1-5-3-2-4-6(9-5)7(10)8(11)12/h2-4H,1H3,(H,11,12)
• InChI Key： HPLTUWGKZOZCQV-UHFFFAOYSA-N
• SMILES： O=C(C(=O)O)C1=CC=CC(C)=N1

Computed Properties

• Exact Mass: 165.042593085g/mol
• Monoisotopic Mass: 165.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 67.3Ų

Additional information on 2-(6-methylpyridin-2-yl)-2-oxoacetic acid

Comprehensive Overview of 2-(6-methylpyridin-2-yl)-2-oxoacetic acid (CAS No. 2228254-10-0)

2-(6-methylpyridin-2-yl)-2-oxoacetic acid (CAS No. 2228254-10-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyridine and oxoacetic acid functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring a 6-methylpyridin-2-yl moiety, contributes to its reactivity and potential applications in drug discovery and material science.

In recent years, the demand for heterocyclic compounds like 2-(6-methylpyridin-2-yl)-2-oxoacetic acid has surged due to their role in developing kinase inhibitors and antimicrobial agents. Researchers are particularly interested in its potential to modulate enzymatic activity, making it a candidate for targeted therapies. The compound's CAS No. 2228254-10-0 is frequently searched in academic databases, reflecting its growing relevance in medicinal chemistry.

From an industrial perspective, 2-(6-methylpyridin-2-yl)-2-oxoacetic acid is valued for its synthetic flexibility. It can be derivatized to produce high-value intermediates for agrochemicals, such as herbicides and plant growth regulators. Its oxoacetic acid group enables facile conjugation with other molecules, enhancing its utility in structure-activity relationship (SAR) studies. This adaptability aligns with the current trend toward green chemistry and sustainable synthesis.

The compound's physicochemical properties, including solubility and stability, have been extensively studied to optimize its use in formulation development. Analytical techniques like HPLC and NMR spectroscopy are commonly employed to characterize 2-(6-methylpyridin-2-yl)-2-oxoacetic acid, ensuring high purity for research applications. These methods are critical for addressing user queries about quality control and batch consistency in industrial settings.

Emerging trends in AI-driven drug discovery have further highlighted the importance of 2-(6-methylpyridin-2-yl)-2-oxoacetic acid. Computational models often utilize its structural features to predict binding affinities and metabolic pathways. This synergy between experimental and in silico approaches underscores the compound's role in accelerating lead optimization.

In summary, 2-(6-methylpyridin-2-yl)-2-oxoacetic acid (CAS No. 2228254-10-0) is a pivotal building block in modern chemistry. Its applications span pharmaceuticals, agrochemicals, and material science, driven by its structural uniqueness and reactivity. As research continues to uncover its potential, this compound remains a focal point for innovation in organic synthesis and drug design.